Cas no 1391444-89-5 (methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate)
methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
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- methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate
- EN300-1287777
- 1391444-89-5
-
- Inchi: 1S/C9H13NO2S/c1-6-7(3-4-13-6)8(10)5-9(11)12-2/h3-4,8H,5,10H2,1-2H3/t8-/m0/s1
- InChI Key: YYCBFDFZSWUXPG-QMMMGPOBSA-N
- SMILES: S1C=CC(=C1C)[C@H](CC(=O)OC)N
Computed Properties
- Exact Mass: 199.06669983g/mol
- Monoisotopic Mass: 199.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 80.6Ų
methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287777-1.0g |
methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate |
1391444-89-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1287777-50mg |
methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate |
1391444-89-5 | 50mg |
$768.0 | 2023-10-01 | ||
| Enamine | EN300-1287777-100mg |
methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate |
1391444-89-5 | 100mg |
$804.0 | 2023-10-01 | ||
| Enamine | EN300-1287777-250mg |
methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate |
1391444-89-5 | 250mg |
$840.0 | 2023-10-01 | ||
| Enamine | EN300-1287777-500mg |
methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate |
1391444-89-5 | 500mg |
$877.0 | 2023-10-01 | ||
| Enamine | EN300-1287777-1000mg |
methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate |
1391444-89-5 | 1000mg |
$914.0 | 2023-10-01 | ||
| Enamine | EN300-1287777-2500mg |
methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate |
1391444-89-5 | 2500mg |
$1791.0 | 2023-10-01 | ||
| Enamine | EN300-1287777-5000mg |
methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate |
1391444-89-5 | 5000mg |
$2650.0 | 2023-10-01 | ||
| Enamine | EN300-1287777-10000mg |
methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate |
1391444-89-5 | 10000mg |
$3929.0 | 2023-10-01 |
methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate
Exploring Methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate (CAS 1391444-89-5): Properties, Applications, and Market Insights
The compound methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate (CAS 1391444-89-5) is a specialized chiral ester with significant potential in pharmaceutical and fine chemical synthesis. Its unique structure, featuring a thiophene ring and an amino ester functional group, makes it a valuable intermediate for drug discovery and asymmetric synthesis. This article delves into its chemical properties, synthetic applications, and emerging trends in research, addressing common queries from scientists and industry professionals.
Chemically, methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate belongs to the class of non-proteinogenic amino acid derivatives. The presence of the (3S)-stereocenter and the 2-methylthiophene moiety enhances its utility in designing bioactive molecules, particularly in modulating receptor selectivity. Researchers frequently inquire about its optical purity and enantioselective synthesis methods, reflecting the growing demand for chiral building blocks in medicinal chemistry.
In pharmaceutical applications, this compound serves as a precursor for small-molecule inhibitors and peptidomimetics. Its thiophene ring is often leveraged for π-stacking interactions in drug-target binding, a topic gaining traction in AI-driven drug design discussions. Recent publications highlight its role in developing kinase inhibitors and GPCR modulators, aligning with industry focus on targeted therapies.
The synthesis of CAS 1391444-89-5 typically involves asymmetric hydrogenation or enzymatic resolution techniques. Process chemists frequently search for green chemistry alternatives to traditional routes, reflecting the market shift toward sustainable production. Patent analyses reveal its use in continuous flow systems—a hot topic in Industry 4.0 for chemical manufacturing.
Market-wise, the demand for chiral intermediates like this compound is projected to grow at 6.8% CAGR (2023–2030), driven by personalized medicine trends. Suppliers emphasize GMP-grade availability and scalable synthesis protocols, addressing frequent buyer concerns about batch consistency. Regulatory databases confirm its non-hazardous status under standard handling conditions.
Analytical characterization of methyl (3S)-3-amino-3-(2-methylthiophen-3-yl)propanoate employs HPLC-UV/Chiral and LC-MS, with many researchers querying spectral data interpretation. The compound’s stability under various pH conditions (studied via forced degradation experiments) makes it suitable for prodrug development—a trending area in biopharmaceutical optimization.
Emerging applications include its use in covalent inhibitor design (notably for SARS-CoV-2 protease studies) and metal-organic frameworks (MOFs) for catalytic systems. These align with high-impact journal search trends, where cross-disciplinary applications of heterocyclic compounds dominate recent citations.
In formulation science, the logP value (~1.2) and solubility profile of this ester make it a candidate for lipid-based delivery systems. Forum discussions often highlight challenges in salt formation and polymorph screening, reflecting real-world formulation hurdles.
For sourcing CAS 1391444-89-5, buyers should verify certificates of analysis covering residual solvents and enantiomeric excess (>99% ee preferred). The compound’s pricing reflects niche intermediate status, with bulk inquiries trending toward custom synthesis partnerships rather than spot purchases.
Future research directions may explore its biocatalytic derivatization using engineered enzymes—a theme resonating in synthetic biology circles. As the industry prioritizes molecular complexity and stereochemical diversity, this compound’s role in fragment-based drug discovery is expected to expand.
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